Cas no 68194-04-7 (2,2',4,6'-tetrachlorobiphenyl)

2,2',4,6'-Tetrachlorobiphenyl is a chlorinated biphenyl compound with a defined molecular structure (C12H6Cl4) and a molecular weight of 291.98 g/mol. This chemical is characterized by its high purity and stability, making it suitable for use as a reference standard in analytical chemistry, particularly in environmental and toxicological studies. Its well-defined chlorination pattern allows for precise identification and quantification in gas chromatography (GC) and mass spectrometry (MS) applications. Due to its persistence and relevance in polychlorinated biphenyl (PCB) research, it serves as a critical compound for calibrating instruments and validating methodologies in regulatory and industrial testing. Proper handling is essential due to its hazardous nature.
2,2',4,6'-tetrachlorobiphenyl structure
2,2',4,6'-tetrachlorobiphenyl structure
Product Name:2,2',4,6'-tetrachlorobiphenyl
CAS No:68194-04-7
MF:C12H6Cl4
MW:291.988039493561
CID:969469
PubChem ID:63106
Update Time:2025-05-28

2,2',4,6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,2',4,6'-tetrachlorobiphenyl
    • 1,3-dichloro-2-(2,4-dichlorophenyl)benzene
    • DTXCID1045669
    • 1,1'-Biphenyl, 2,2',4,6'-tetrachloro-; 2,2',4,6'-Tetrachloro-1,1'-biphenyl; 2,2',4,6'-Tetrachlorobiphenyl; 2,4,2',6'-Tetrachlorobiphenyl; PCB 51; 2,2',4,6'-TetraCB
    • 977E3D0SFO
    • 2,4-dichloro-1-(2,6-dichlorophenyl)benzene
    • SCHEMBL4453603
    • 2,2',4,6'-Tetrachloro-1,1'-biphenyl
    • 1,1'-Biphenyl, 2,2',4,6'-tetrachloro
    • WVHNUGRFECMVLQ-UHFFFAOYSA-N
    • NS00114162
    • UNII-977E3D0SFO
    • 1,1'-Biphenyl, 2,2',4,6'-tetrachloro-
    • 68194-04-7
    • PCB No. 51 35 microg/mL in Isooctane
    • PCB 51
    • DTXSID9074195
    • Q27271974
    • MDL: MFCD00661128
    • Inchi: 1S/C12H6Cl4/c13-7-4-5-8(11(16)6-7)12-9(14)2-1-3-10(12)15/h1-6H
    • InChI Key: WVHNUGRFECMVLQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

  • Exact Mass: 289.92200
  • Monoisotopic Mass: 289.922361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.4420 (rough estimate)
  • Melting Point: 66°C
  • Boiling Point: 374.95°C (rough estimate)
  • Refractive Index: 1.6120 (rough estimate)
  • PSA: 0.00000
  • LogP: 5.96720

2,2',4,6'-tetrachlorobiphenyl Pricemore >>

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